Cas no 1805398-44-0 (3-Bromo-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic acid)
3-Bromo-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent, difluoromethyl group, and carboxylic acid functionality—enhance reactivity and enable selective modifications, making it a versatile intermediate for cross-coupling reactions and further derivatization. The presence of fluorine atoms improves metabolic stability and bioavailability in target compounds. This compound is particularly valuable in the development of bioactive molecules, offering precise control over electronic and steric properties. High purity and consistent quality ensure reliable performance in research and industrial applications.
1805398-44-0 structure
Product Name:3-Bromo-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic acid
CAS No:1805398-44-0
MF:C7H3BrF3NO2
MW:270.003431558609
CID:4861368
Update Time:2025-11-02
3-Bromo-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic acid
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- Inchi： 1S/C7H3BrF3NO2/c8-4-2(9)1-3(7(13)14)12-5(4)6(10)11/h1,6H,(H,13,14)
- InChI Key： VZOYXQGSXJNTKT-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(=O)O)N=C1C(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- XLogP3: 2.2
- Topological Polar Surface Area: 50.2
3-Bromo-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029059797-1g |
3-Bromo-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic acid |
1805398-44-0 | 97% | 1g |
$1,490.00 | 2022-04-01 |
3-Bromo-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic acid Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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